Cas no 18977-38-3 ((2Z,6E)-2,6-bis({[4-(dimethylamino)phenyl]methylidene})cyclohexan-1-one)

• Product Name: (2Z,6E)-2,6-bis({[4-(dimethylamino)phenyl]methylidene})cyclohexan-1-one
• CAS No: 18977-38-3
• MF: C₂₄H₂₈N₂O
• MW: 360.491926193237
• CID: 907652
• PubChem ID: 1550694
• Update Time: 2025-06-25

(2Z,6E)-2,6-bis({[4-(dimethylamino)phenyl]methylidene})cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,6-bis[[4-(dimethylamino)phenyl]methylidene]cyclohexan-1-one
• 2,6-bis({[2-(1H-benzimidazol-2-yl)ethyl]sulfanyl}methyl)-4-methylphenol
• 2,6-bis(4-(2-benzimidazolyl)-2-thiabutyl)
• 2,6-bis(4-(dimethylamino)benzylidene)cyclohexanone
• 2,6-bis(4'-dimethylaminobenzylidene)cyclohexanone
• 2,6-bis(4-dimethylaminobenzylidene)cyclohexanone
• 2,6-Bis< 4-(benzimidazol-2-yl)-2-thiabutyl> -4-methylphenol
• 2,6-di[4-(dimethylamino)benzylidene]cyclohexanone
• AC1L7EB2
• AC1Q4WKX
• ACMC-20mltu
• CTK0G0564
• NSC620023
• (2Z,6E)-2,6-bis({[4-(dimethylamino)phenyl]methylidene})cyclohexan-1-one
• SCHEMBL815091
• F1014-0033
• (2Z,6E)-2,6-bis[4-(dimethylamino)benzylidene]cyclohexanone
• HMS1652O17
• 18977-38-3
• VU0488882-1
• (2E,6Z)-2,6-bis[[4-(dimethylamino)phenyl]methylidene]cyclohexan-1-one
• BBL028294
• VS-08712
• (2Z,6E)-2,6-bis(4-(dimethylamino)benzylidene)cyclohexanone
• STK832243
• AKOS005609360
• CS-0336667

• Inchi： 1S/C24H28N2O/c1-25(2)22-12-8-18(9-13-22)16-20-6-5-7-21(24(20)27)17-19-10-14-23(15-11-19)26(3)4/h8-17H,5-7H2,1-4H3/b20-16-,21-17+
• InChI Key： XRJCFZUOXQVWGF-ARHRGINZSA-N
• SMILES： O=C1/C(=C\C2C=CC(=CC=2)N(C)C)/CCC/C/1=C\C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 360.22034
• Monoisotopic Mass: 360.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Additional information on (2Z,6E)-2,6-bis({[4-(dimethylamino)phenyl]methylidene})cyclohexan-1-one

Introduction to (2Z,6E)-2,6-bis({[4-(dimethylamino)phenyl]methylidene})cyclohexan-1-one (CAS No. 18977-38-3)

(2Z,6E)-2,6-bis({[4-(dimethylamino)phenyl]methylidene})cyclohexan-1-one is a fascinating organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, identified by its CAS number 18977-38-3, belongs to a class of compounds known for their unique structural and functional properties. Its molecular structure features a cyclohexanone core substituted with two chalcone-like units, each containing a dimethylamino phenyl group. This distinctive configuration imparts remarkable reactivity and potential biological activity, making it a subject of intense study in various research domains.

The compound's name can be broken down into its key components for better understanding. The prefix (2Z,6E) indicates the geometric configuration of the double bonds within the molecule, specifically the trans configuration at the 2 and 6 positions. The core structure is a cyclohexanone ring, which is a six-membered cyclic ketone. The substituents [4-(dimethylamino)phenyl]methylidene are attached at the 2 and 6 positions of the cyclohexanone ring, contributing to the molecule's complexity and reactivity.

In recent years, there has been growing interest in exploring the pharmacological potential of such heterocyclic compounds. The presence of the dimethylamino group in the phenyl ring suggests possible interactions with biological targets such as enzymes and receptors. This has led to investigations into its potential applications in drug discovery and development. Researchers have been particularly intrigued by its ability to act as a scaffold for designing novel therapeutic agents.

One of the most compelling aspects of (2Z,6E)-2,6-bis({[4-(dimethylamino)phenyl]methylidene})cyclohexan-1-one is its structural versatility. The compound can undergo various chemical transformations, making it a valuable intermediate in synthetic chemistry. Its chalcone-like units can participate in condensation reactions, leading to the formation of more complex molecules. This reactivity has been exploited in the synthesis of natural products and in the development of new materials with tailored properties.

The cyclohexanone moiety is known for its stability and ease of functionalization, which makes it an attractive component in medicinal chemistry. By modifying different positions on the cyclohexanone ring, chemists can generate a diverse array of derivatives with distinct biological activities. This flexibility has enabled researchers to explore multiple avenues for drug design, from antimicrobial agents to potential treatments for neurological disorders.

Recent studies have highlighted the compound's potential in modulating biological pathways relevant to human health. For instance, preliminary research suggests that derivatives of this molecule may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress. These findings are particularly intriguing given the increasing recognition of inflammation as a key factor in various chronic diseases.

The synthesis of (2Z,6E)-2,6-bis({[4-(dimethylamino)phenyl]methylidene})cyclohexan-1-one presents both challenges and opportunities for synthetic chemists. The need for precise control over stereochemistry during its preparation underscores the importance of advanced synthetic methodologies. Techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity, which is crucial for evaluating its biological efficacy.

The compound's interaction with biological systems has also been a focus of computational studies. Molecular modeling techniques have been used to predict how it might bind to target proteins and enzymes. These simulations provide valuable insights into its potential mechanisms of action and help guide further experimental investigations.

In conclusion, (2Z,6E)-2,6-bis({[4-(dimethylamino)phenyl]methylidene})cyclohexan-1-one (CAS No. 18977-38-3) represents a promising area of research with significant implications for chemical biology and pharmaceutical development. Its unique structural features and reactivity make it a versatile scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing new treatments for human diseases.